Cas no 1806754-66-4 (Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate)
Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate
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- Inchi: 1S/C11H12F3NO4/c1-4-18-10(16)7-5-6(2)8(15-9(7)17-3)19-11(12,13)14/h5H,4H2,1-3H3
- SMILES: FC(OC1C(C)=CC(C(=O)OCC)=C(N=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- XLogP3: 3.3
- Topological Polar Surface Area: 57.6
Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086071-1g |
Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate |
1806754-66-4 | 97% | 1g |
$1,579.40 | 2022-03-31 |
Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate
Comprehensive Guide to Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806754-66-4)
Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806754-66-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of trifluoromethoxy and methoxy groups in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis.
The molecular formula of Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate is C11H12F3NO4, and its molecular weight is 279.21 g/mol. The compound exhibits a high degree of stability under standard conditions, making it suitable for various laboratory and industrial applications. Researchers often utilize this compound in the development of novel drug candidates and crop protection agents, owing to its unique structural features.
One of the key advantages of Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate is its versatility in cross-coupling reactions, which are essential for constructing complex molecular architectures. The ethyl ester moiety in the molecule allows for further functionalization, enabling chemists to tailor the compound for specific applications. Recent studies have highlighted its potential in the synthesis of bioactive molecules with anti-inflammatory and antimicrobial properties.
In the context of agrochemical research, Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate has garnered attention for its role in developing next-generation pesticides. The trifluoromethoxy group is known to enhance the lipophilicity of molecules, improving their penetration into target organisms. This feature is particularly valuable in designing environmentally friendly pest control solutions that minimize off-target effects.
The growing demand for sustainable chemistry has further amplified the interest in Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate. Researchers are exploring its use in green synthesis methods, such as catalytic reactions and solvent-free processes, to reduce the environmental footprint of chemical production. This aligns with the global shift toward eco-friendly industrial practices and the principles of green chemistry.
From a market perspective, the demand for Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate is expected to rise, driven by its applications in pharmaceutical intermediates and agrochemical formulations. The compound's unique properties make it a preferred choice for companies specializing in custom synthesis and fine chemicals. Additionally, its compatibility with high-throughput screening techniques has made it a valuable asset in drug discovery programs.
For researchers and industry professionals seeking reliable information on Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate, it is essential to consider its storage conditions and handling precautions. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper personal protective equipment (PPE) should be used when handling the compound to ensure safety.
In summary, Ethyl 2-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806754-66-4) is a versatile and valuable compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features, combined with its reactivity and stability, make it a sought-after intermediate in organic synthesis. As the demand for sustainable and innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.
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